Cas no 2012053-43-7 (2-{3-(aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol)

• Product Name: 2-{3-(aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol
• CAS No: 2012053-43-7
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6512205
• PubChem ID: 165958072
• Update Time: 2025-10-29

2-{3-(aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{3-(aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol
• 2-{[3-(aminomethyl)-4-methyloxolan-3-yl]oxy}ethan-1-ol
• 2012053-43-7
• EN300-1179099

• Inchi： 1S/C8H17NO3/c1-7-4-11-6-8(7,5-9)12-3-2-10/h7,10H,2-6,9H2,1H3
• InChI Key： LCRAFXGGMGFHGD-UHFFFAOYSA-N
• SMILES： O1CC(C)C(CN)(C1)OCCO

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-{3-(aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol

2-{3-(Aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol (CAS No. 2012053-43-7): A Comprehensive Overview

The compound 2-{3-(aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol, identified by the CAS number 2012053-43-7, is a versatile organic molecule with significant applications in various fields. This compound, often referred to as compound 2012053-43-7, has garnered attention due to its unique structural properties and potential in chemical synthesis, pharmaceuticals, and material science. Recent advancements in its synthesis and characterization have further highlighted its importance in modern chemistry.

The molecular structure of 2-{3-(aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol consists of a cyclic ether moiety fused with an aminoalkyl group, making it a valuable intermediate in organic synthesis. The presence of both hydroxyl and amino groups allows for diverse reactivity, enabling the formation of various derivatives. Researchers have explored its role as a building block in the construction of complex molecules, particularly in the development of bioactive compounds.

Recent studies have focused on the synthesis pathways of this compound, with emphasis on improving yield and reducing production costs. For instance, a novel approach utilizing microwave-assisted synthesis has been reported, which significantly accelerates the reaction process while maintaining high purity. This advancement has made compound 2012053-43-7 more accessible for large-scale applications.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 185°C under standard conditions. Its solubility in polar solvents such as water and ethanol is relatively high, facilitating its use in solution-based reactions. The compound's stability under various conditions has also been thoroughly investigated, with findings indicating minimal degradation under normal storage conditions.

The applications of 2-{3-(aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of APIs (Active Pharmaceutical Ingredients), particularly those requiring complex stereochemistry. Additionally, its role as a precursor in the development of advanced materials, such as polyurethanes and biodegradable polymers, has been explored extensively.

Recent research has also delved into the biological activity of this compound. Studies conducted on cellular models suggest potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug discovery programs targeting chronic diseases. Furthermore, its ability to act as a chelating agent has opened avenues for applications in environmental remediation and industrial catalysis.

From an environmental standpoint, the ecological impact of compound 2012053-43-7 has been evaluated through toxicity studies on aquatic organisms. Results indicate low toxicity levels, aligning with regulatory standards for safe usage in industrial settings. This ensures that its production and application do not pose significant risks to ecosystems.

In conclusion, 2-{3-(aminomethyl)-4-methyloxolan-3-yloxy}ethan-1-ol (CAS No. 2012053-43) is a multifaceted compound with vast potential across diverse domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation.